Cas no 946361-41-7 (8-(4-ethoxyphenyl)-N-(3-hydroxypropyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide)

• Product Name: 8-(4-ethoxyphenyl)-N-(3-hydroxypropyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• CAS No: 946361-41-7
• MF: C₁₇H₂₁N₅O₄
• MW: 359.379743337631
• CID: 6431586
• PubChem ID: 42477290
• Update Time: 2025-10-29

8-(4-ethoxyphenyl)-N-(3-hydroxypropyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-(4-ethoxyphenyl)-N-(3-hydroxypropyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• 8-(4-ethoxyphenyl)-N-(3-hydroxypropyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• F2482-0209
• 946361-41-7
• 8-(4-ethoxyphenyl)-N-(3-hydroxypropyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
• 8-(4-ethoxyphenyl)-N-(3-hydroxypropyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• AKOS024651114

• Inchi： 1S/C17H21N5O4/c1-2-26-13-6-4-12(5-7-13)21-9-10-22-16(25)14(19-20-17(21)22)15(24)18-8-3-11-23/h4-7,23H,2-3,8-11H2,1H3,(H,18,24)
• InChI Key： DJRAVLDXDHVPDY-UHFFFAOYSA-N
• SMILES： O=C1C(C(NCCCO)=O)=NN=C2N1CCN2C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 359.15935417g/mol
• Monoisotopic Mass: 359.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 107Ų

Additional information on 8-(4-ethoxyphenyl)-N-(3-hydroxypropyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide

CAS No. 946361-41-7: 8-(4-Ethoxyphenyl)-N-(3-Hydroxypropyl)-4-Oxo-4H,6H,7H,8H-Imidazo[2,1-c][1,2,4]triazine-3-Carboxamide

The compound CAS No. 946361-41-7, also known as 8-(4-Ethoxyphenyl)-N-(3-Hydroxypropyl)-4-Oxo-4H,6H,7H,8H-Imidazo[2,1-c][1,2,4]triazine-3-Carboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of imidazotriazines, which are known for their diverse biological activities and structural versatility. The molecule's structure incorporates a triazine ring fused with an imidazole moiety, along with substituents that confer unique pharmacological properties.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway for higher yields and better purity. The incorporation of the ethoxyphenyl group and the hydroxypropyl amide substituent plays a crucial role in modulating the compound's solubility and bioavailability.

Recent studies have highlighted the potential of this compound as a promising candidate in anti-tumor drug development. Preclinical experiments have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and metastasis. Additionally, its anti-inflammatory and anti-microbial properties have been explored in various experimental models.

The structural features of this compound make it an ideal candidate for further exploration in drug design. The imidazotriazine core provides a rigid framework that can be further functionalized to enhance its pharmacokinetic properties. Researchers are currently investigating the use of this compound as a lead molecule for developing next-generation therapeutics targeting chronic diseases such as cancer and neurodegenerative disorders.

In conclusion, CAS No. 946361-41-7 represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activities make it a valuable asset for future drug discovery efforts. Continued research into its mechanisms of action and optimization of its pharmacological properties will undoubtedly pave the way for its clinical application.